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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

For researchers, scientists, and drug development professionals requiring precise temperature
measurements, selecting the right data acquisition (DAQ) system is paramount. This guide
provides a detailed comparison of the MCC-134 thermocouple measurement HAT for
Raspberry Pi with several popular alternatives, focusing on measurement accuracy and key

specifications. Experimental data and protocols are included to support an informed decision-
making process.

Performance Comparison

The following table summarizes the key specifications for the MCC-134 and three alternative
thermocouple measurement devices. This allows for a direct comparison of their capabilities.
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Sequent
Microsystems Pico Adafruit
Feature MCC-134 8- Technology MAX31856
Thermocouple  TC-08 Breakout
HAT
Raspberry Pi Raspberry Pi Microcontroller
Platform USB
HAT HAT Breakout Board
Number of
4 8 8 1
Channels
19-bit
Resolution 24-bit 24-bit 20-bit (0.0078125°C)[1]
[21[3]
Supported
J KR, S TN, J, K, TN, E, B, B,E,J,K,N, R, K,J,N,R, S, T,
Thermocouple
E, BIAI[5I6]7]8] R, S[O][10] S, T[11][12] E, B[1][13]
Types
Thermocouple:
+0.15% (max,
1% (factory), ) -20°C to +85°C),
Measurement See Datasheet ) +0.2% of reading )
0.1% (with Cold Junction:
Accuracy Accuracy Graphs o +0.5°C[12]
calibration)[9][10] +0.7°C (max,
-20°C to +85°C)
[14][15]
Cold Junction
_ Yes[4][5][6][71[8] Yes[9][10] Yes[11][12] Yes[14][15]
Compensation
Open
Thermocouple Yes[7][8] Not Specified Not Specified Yes[14][15]
Detection
_ 1 second Upto 10
Update/Reading o Up to 40 cps[9] ) -
(minimum)[4][6] readings per Not Specified
Rate [10]
8] second[12]
o Raspberry Pi )
Connectivity GPIO Raspberry Pi 12C  USBJ[11][12] SPI[1][13]
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Experimental Protocols

Achieving the highest measurement accuracy requires careful experimental setup and
procedure. Below are detailed methodologies for validating the performance of thermocouple
DAQ systems.

Protocol 1: Ice-Point Calibration and Verification

This protocol describes a fundamental method for verifying the accuracy of a thermocouple
DAQ system using a known temperature reference.

Objective: To verify the accuracy of the thermocouple measurement system at 0°C.
Materials:

e Thermocouple DAQ device (e.g., MCC-134)

e Type K thermocouple

 Insulated container (e.g., Dewar flask)

e Crushed ice made from distilled water

« Distilled water

o Data logging software

Procedure:

e Prepare the Ice Bath: Fill the insulated container with crushed ice. Add distilled water to
create a slushy mixture. The ice should be saturated with water but not floating in a large
volume of water.

e Connect the Thermocouple: Attach the Type K thermocouple to one of the input channels of
the DAQ device.

» Data Acquisition Setup: Connect the DAQ device to the host computer and launch the data
logging software. Configure the software to record temperature readings from the connected
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channel at a rate of one sample per second.

Immerse the Thermocouple: Insert the measuring junction of the thermocouple into the
center of the ice bath, ensuring it does not touch the sides or bottom of the container.

Data Logging: Allow the temperature reading to stabilize for at least 5 minutes. Record the
temperature readings for a period of 10 minutes.

Data Analysis: Calculate the mean and standard deviation of the recorded temperature
readings. Compare the mean temperature to the expected value of 0°C. The deviation from
0°C represents the measurement error at this point.

Protocol 2: Comparative Measurement with a Calibrated
Reference Thermometer

This protocol outlines a procedure for validating the accuracy of a thermocouple DAQ system

across a range of temperatures by comparing its readings to a high-accuracy, calibrated

reference thermometer.

Objective: To assess the measurement accuracy of the DAQ system over a specified

temperature range.

Materials:

Thermocouple DAQ device (e.g., MCC-134)

Thermocouple of the desired type (e.g., Type J)

High-accuracy, calibrated reference thermometer (e.g., a calibrated PT100 or thermistor)

Controlled temperature environment (e.g., a water bath, dry-block calibrator, or
environmental chamber)

Data logging software for both the DAQ device and the reference thermometer

Procedure:

Instrument Setup:
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o Connect the thermocouple to the DAQ device.

o Place the measuring junction of the thermocouple and the probe of the reference
thermometer in close proximity within the controlled temperature environment. Ensure
good thermal contact between the two sensors.

o Data Acquisition Configuration:

o Configure the data logging software for both the DAQ device and the reference
thermometer to record temperature readings simultaneously. Set the same sampling rate
for both systems.

o Temperature Cycling:

o Set the controlled temperature environment to the lowest desired temperature in the
validation range.

o Allow the temperature to stabilize for at least 30 minutes.

o Begin recording data from both the DAQ device and the reference thermometer for a
period of 15 minutes.

o Increment the temperature to the next setpoint and repeat the stabilization and data
logging process.

o Continue this process across the entire desired temperature range.
e Data Analysis:

o For each temperature setpoint, calculate the mean temperature reading from both the
DAQ device and the reference thermometer.

o The difference between the mean reading of the DAQ device and the mean reading of the
reference thermometer represents the measurement error at that temperature.

o Plot the measurement error as a function of temperature to visualize the accuracy across
the tested range.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Visualizations

The following diagrams illustrate key concepts and workflows related to thermocouple
measurements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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